Cas no 953010-22-5 (2-{5-oxo-7-propyl-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}-N-(pyridin-2-yl)methylacetamide)
2-{5-oxo-7-propyl-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}-N-(pyridin-2-yl)methylacetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-{5-oxo-7-propyl-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}-N-(pyridin-2-yl)methylacetamide
- 2-(5-oxo-7-propyl-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidin-3-yl)-N-(pyridin-2-ylmethyl)acetamide
- 2-{5-oxo-7-propyl-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidin-3-yl}-N-[(pyridin-2-yl)methyl]acetamide
- 2-(5-oxo-7-propyl-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidin-3-yl)-N-(pyridin-2-ylmethyl)acetamide
- F2495-0831
- AKOS024652713
- 953010-22-5
- 2-(5-oxo-7-propyl-2,3-dihydro-5H-thiazolo[3,2-a]pyrimidin-3-yl)-N-(pyridin-2-ylmethyl)acetamide
-
- Inchi: 1S/C17H20N4O2S/c1-2-5-12-8-16(23)21-14(11-24-17(21)20-12)9-15(22)19-10-13-6-3-4-7-18-13/h3-4,6-8,14H,2,5,9-11H2,1H3,(H,19,22)
- InChI Key: QTVVUMHNKKEIIW-UHFFFAOYSA-N
- SMILES: C(NCC1=NC=CC=C1)(=O)CC1N2C(SC1)=NC(CCC)=CC2=O
Computed Properties
- Exact Mass: 344.13069707g/mol
- Monoisotopic Mass: 344.13069707g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 561
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 100Ų
2-{5-oxo-7-propyl-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}-N-(pyridin-2-yl)methylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2495-0831-2μmol |
2-{5-oxo-7-propyl-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidin-3-yl}-N-[(pyridin-2-yl)methyl]acetamide |
953010-22-5 | 90%+ | 2μl |
$85.5 | 2023-05-16 | |
| Life Chemicals | F2495-0831-5μmol |
2-{5-oxo-7-propyl-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidin-3-yl}-N-[(pyridin-2-yl)methyl]acetamide |
953010-22-5 | 90%+ | 5μl |
$94.5 | 2023-05-16 | |
| Life Chemicals | F2495-0831-10μmol |
2-{5-oxo-7-propyl-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidin-3-yl}-N-[(pyridin-2-yl)methyl]acetamide |
953010-22-5 | 90%+ | 10μl |
$103.5 | 2023-05-16 | |
| Life Chemicals | F2495-0831-20μmol |
2-{5-oxo-7-propyl-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidin-3-yl}-N-[(pyridin-2-yl)methyl]acetamide |
953010-22-5 | 90%+ | 20μl |
$118.5 | 2023-05-16 | |
| Life Chemicals | F2495-0831-1mg |
2-{5-oxo-7-propyl-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidin-3-yl}-N-[(pyridin-2-yl)methyl]acetamide |
953010-22-5 | 90%+ | 1mg |
$81.0 | 2023-05-16 | |
| Life Chemicals | F2495-0831-2mg |
2-{5-oxo-7-propyl-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidin-3-yl}-N-[(pyridin-2-yl)methyl]acetamide |
953010-22-5 | 90%+ | 2mg |
$88.5 | 2023-05-16 | |
| Life Chemicals | F2495-0831-3mg |
2-{5-oxo-7-propyl-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidin-3-yl}-N-[(pyridin-2-yl)methyl]acetamide |
953010-22-5 | 90%+ | 3mg |
$94.5 | 2023-05-16 | |
| Life Chemicals | F2495-0831-4mg |
2-{5-oxo-7-propyl-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidin-3-yl}-N-[(pyridin-2-yl)methyl]acetamide |
953010-22-5 | 90%+ | 4mg |
$99.0 | 2023-05-16 | |
| Life Chemicals | F2495-0831-5mg |
2-{5-oxo-7-propyl-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidin-3-yl}-N-[(pyridin-2-yl)methyl]acetamide |
953010-22-5 | 90%+ | 5mg |
$103.5 | 2023-05-16 | |
| Life Chemicals | F2495-0831-10mg |
2-{5-oxo-7-propyl-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidin-3-yl}-N-[(pyridin-2-yl)methyl]acetamide |
953010-22-5 | 90%+ | 10mg |
$118.5 | 2023-05-16 |
2-{5-oxo-7-propyl-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}-N-(pyridin-2-yl)methylacetamide Related Literature
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on 2-{5-oxo-7-propyl-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}-N-(pyridin-2-yl)methylacetamide
Introduction to 2-{5-oxo-7-propyl-2H,3H,5H-1,3thiazolo[3,2-apyrimidin-3-yl]-N-(pyridin-2-yl)methylacetamide (CAS No. 953010-22-5)
The compound 2-{5-oxo-7-propyl-2H,3H,5H-1,3thiazolo[3,2-apyrimidin-3-yl]-N-(pyridin-2-yl)methylacetamide, identified by its CAS number 953010-22-5, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic molecule is characterized by its intricate structural framework, which includes a 1,3-thiazole core linked to a pyrimidine ring system. The presence of a propyl substituent at the 7-position of the thiazole ring and an acetamide moiety at the nitrogen atom of the pyridine ring contributes to its unique chemical properties and biological activities.
Recent research in medicinal chemistry has highlighted the importance of 1,3-thiazole derivatives due to their broad spectrum of biological activities. These compounds have been extensively studied for their potential as antimicrobial, anti-inflammatory, and anticancer agents. The structural features of this compound, particularly the fused thiazolo[3,2-apyrimidin] system, make it a promising candidate for further investigation in drug discovery. The pyridine moiety further enhances its pharmacological profile by contributing to binding affinity and metabolic stability.
In the context of contemporary pharmaceutical research, this compound has garnered attention for its potential role in addressing complex diseases. The 5-oxo group within the thiazole ring is a critical feature that influences its reactivity and interaction with biological targets. Additionally, the N-(pyridin-2-yl)methylacetamide portion of the molecule suggests possible mechanisms of action involving enzyme inhibition or receptor modulation. These attributes make it an intriguing subject for further exploration in both preclinical and clinical studies.
Advances in computational chemistry and high-throughput screening have enabled researchers to rapidly evaluate the biological activity of such complex molecules. The structural motifs present in this compound align well with known pharmacophores that are associated with therapeutic efficacy. For instance, the combination of a thiazole core and a pyrimidine ring has been observed in several FDA-approved drugs, underscoring their relevance in medicinal chemistry. This compound’s design reflects a rational approach to drug development, leveraging known structural frameworks to optimize biological activity.
The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the propyl group at the 7-position of the thiazole ring is particularly challenging due to its steric hindrance and potential for side reactions. However, modern synthetic methodologies have made significant strides in addressing these challenges, allowing for more efficient and scalable production processes. The development of novel synthetic routes is an ongoing area of research in pharmaceutical chemistry.
From a pharmacological perspective, this compound exhibits promising properties that warrant further investigation. Initial studies suggest that it may interact with multiple targets involved in disease pathways. The acetamide moiety is known to enhance solubility and bioavailability, which are critical factors in drug design. Furthermore, the presence of both thiazole and pyrimidine rings provides multiple sites for interaction with biological macromolecules, potentially leading to dual-action mechanisms.
The integration of machine learning and artificial intelligence into drug discovery has revolutionized how researchers identify and optimize lead compounds. This compound’s structural complexity makes it an ideal candidate for AI-driven virtual screening, which can predict its interactions with biological targets with high accuracy. Such computational approaches have significantly reduced the time and cost associated with identifying promising drug candidates.
In conclusion,2-{5-oxo-7-propyl-2H,3H,5H-1,3thiazolo[3,2-apyrimidin]-N-(pyridin-2-yl)methylacetamide (CAS No. 953010-22) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it a valuable asset in ongoing drug discovery efforts. As research continues to uncover new therapeutic applications for heterocyclic compounds like this one,this molecule holds great potential for addressing unmet medical needs in various therapeutic areas.
953010-22-5 (2-{5-oxo-7-propyl-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}-N-(pyridin-2-yl)methylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)